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Compound Name:
phenylalanine

Cat. No.: B043868

An In-depth Technical Guide to 4-(Trifluoromethyl)-L-phenylalanine

Introduction

4-(Trifluoromethyl)-L-phenylalanine, often abbreviated as 4-CF3-Phe, is a non-proteinogenic
amino acid, a synthetic derivative of the essential amino acid L-phenylalanine.[1] It is
distinguished by the substitution of a hydrogen atom with a trifluoromethyl (-CF3) group at the
para-position of the phenyl ring. This modification imparts unique physicochemical properties
that have made 4-CF3-Phe a valuable building block in medicinal chemistry and drug
development.[2][3][4]

The incorporation of the trifluoromethyl group, a well-established bioisostere for chlorine,
significantly enhances metabolic stability, lipophilicity, and binding selectivity of molecules.[4]
Consequently, 4-CF3-Phe is widely utilized in the synthesis of novel peptides and small-
molecule drug candidates to improve their pharmacokinetic and pharmacodynamic profiles.[2]
[3][4] Its applications range from creating more stable therapeutic peptides to serving as a tool
for studying protein structure and function.[2]

Physicochemical Properties

The essential physicochemical and identifying characteristics of 4-(Trifluoromethyl)-L-
phenylalanine are summarized in the table below. This data is critical for its application in
synthesis, formulation, and biochemical assays.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b043868?utm_src=pdf-interest
https://www.benchchem.com/product/b043868?utm_src=pdf-body
https://www.benchchem.com/product/b043868?utm_src=pdf-body
https://www.medchemexpress.com/4-trifluoromethyl-l-phenylalanine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7237815/
https://www.researchgate.net/publication/341410181_Fluorinated_phenylalanines_Synthesis_and_pharmaceutical_applications
https://www.mdpi.com/1420-3049/30/14/3009
https://www.mdpi.com/1420-3049/30/14/3009
https://pmc.ncbi.nlm.nih.gov/articles/PMC7237815/
https://www.researchgate.net/publication/341410181_Fluorinated_phenylalanines_Synthesis_and_pharmaceutical_applications
https://www.mdpi.com/1420-3049/30/14/3009
https://pmc.ncbi.nlm.nih.gov/articles/PMC7237815/
https://www.benchchem.com/product/b043868?utm_src=pdf-body
https://www.benchchem.com/product/b043868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

(2S)-2-amino-3-[4-
IUPAC Name (trifluoromethyl)phenyllpropano  [5][6]
ic acid

(S)-2-Amino-3-[4-
Synonyms (trifluoromethyl)phenyl]propioni  [5][7][8]
c acid, L-4-Trifluoromethylphe

CAS Number 114926-38-4 [1]15][8]
Molecular Formula C10H10F3NO:2 [5161[8]
Molecular Weight 233.19 g/mol [5][8]
Appearance White powder

Purity >98% [8]
InChi Key CRFFPDBJLGAGQL- 5]

QMMMGPOBSA-N

Synthesis and Manufacturing

The synthesis of 4-(Trifluoromethyl)-L-phenylalanine can be achieved through various
organic chemistry routes, often focusing on stereoselective methods to obtain the desired L-
enantiomer. Key strategies include the asymmetric hydrogenation of a-amidocinnamic acid
precursors, alkylation of glycine-derived Schiff bases, and palladium-catalyzed cross-coupling
reactions.[9][10][11]

General Synthetic Workflow

A common and robust method for synthesizing phenylalanine analogues involves a Negishi
cross-coupling reaction. This approach offers good yields and scalability. The general workflow
involves preparing a functionalized aryl halide and a protected amino acid fragment, which are
then coupled together.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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